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Compound of Interest

Compound Name:
2,5-Diamino-4-imino-1(4H)-

naphthalenone

Cat. No.: B1195983 Get Quote

Disclaimer: Initial searches for a compound with the exact nomenclature "2,5-Diamino-4-
imino-1(4H)-naphthalenone" did not yield a specific, registered CAS number or associated

experimental data. This guide therefore focuses on the closely related and structurally similar

compound, 2-Amino-4-imino-1(4H)-naphthalenone, for which scientific data is available. It is

presented here as the likely subject of interest for researchers in drug development and related

scientific fields.

Introduction
2-Amino-4-imino-1(4H)-naphthalenone, also referred to as 2-Amino-1,4-naphthoquinone imine,

is a naphthoquinone derivative. This class of compounds is of significant interest to the

scientific community due to the diverse biological activities exhibited by its members, including

anticancer, antimicrobial, and anti-inflammatory properties. This document provides a

comprehensive overview of the available technical data for 2-Amino-4-imino-1(4H)-

naphthalenone, its hydrochloride salt, and related derivatives, with a focus on its chemical

properties, synthesis, and biological relevance.

Chemical and Physical Properties
The fundamental chemical and physical properties of 2-Amino-4-imino-1(4H)-naphthalenone

and its monohydrochloride salt are summarized below. These data are crucial for experimental

design, including dissolution, formulation, and in vitro and in vivo testing.
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Property Value CAS Number

Compound Name
2-Amino-4-imino-1(4H)-

naphthalenone
20513-06-8

Synonyms
2-Amino-1,4-naphthoquinone

imine

Molecular Formula C₁₀H₈N₂O

Molecular Weight 172.18 g/mol

IUPAC Name
2-amino-4-iminonaphthalen-

1(4H)-one

Appearance Data not available

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Compound Name
2-Amino-4-imino-1(4H)-

naphthalenone HCl
5438-85-7

Synonyms
2-Amino-1,4-naphthoquinone

imine hydrochloride

Molecular Formula C₁₀H₉ClN₂O

Molecular Weight 208.65 g/mol

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 2-Amino-4-imino-1(4H)-naphthalenone (CAS

20513-06-8) is not readily available in the searched literature, a general approach for the

synthesis of related amino-naphthoquinone derivatives can be inferred from established

methods. These often involve the reaction of a suitable naphthoquinone precursor with an

amino source.
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A plausible synthetic route, based on the synthesis of similar compounds, is the amination of a

precursor such as 2-hydroxy-1,4-naphthoquinone.

General Experimental Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis, purification, and

characterization of amino-naphthoquinone derivatives.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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